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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of stock solutions

of L-368,899 hydrochloride, a potent and selective non-peptide oxytocin receptor antagonist.

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results.

Physicochemical Properties and Solubility
L-368,899 hydrochloride is a white to yellow solid. Its solubility is a key factor in the

preparation of stock solutions for both in vitro and in vivo studies. The compound is soluble in

both dimethyl sulfoxide (DMSO) and water[1][2]. However, the maximum achievable

concentration and the stability of the resulting solutions can differ between solvents.

It is crucial to note that the molecular weight of L-368,899 hydrochloride can vary between

batches, primarily due to hydration. Always refer to the batch-specific molecular weight

provided on the vial or the Certificate of Analysis (CoA) for precise concentration calculations.

For the purpose of the examples in this document, a molecular weight of 627.68 g/mol will be

used.

The quantitative data regarding the solubility and storage of L-368,899 hydrochloride are

summarized in the table below.
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Parameter
Dimethyl Sulfoxide
(DMSO)

Water

Maximum Solubility 100 mM[1][3]
5 mg/mL (~8.46 mM) to 100

mM[1][3][4][5]

Recommended Solvent
Preferred for high

concentration stocks

Suitable for specific

applications; lower stability

Storage Temperature
-20°C (up to 1 year) or -80°C

(up to 2 years)[4][5]

Not recommended for long-

term storage (use within one

day)[2]

Stability
Stable for extended periods

when stored properly

Aqueous solutions are less

stable

Notes

Use newly opened, anhydrous

DMSO.[4][5] Sonication may

be required to fully dissolve the

compound.[4][5]

Sonication and warming to

60°C may be necessary to

achieve higher concentrations.

[4][5] Filter-sterilize aqueous

solutions before use in cell

culture.[4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol is recommended for preparing a high-concentration stock solution for long-term

storage and subsequent dilution for various experimental needs.

Materials:

L-368,899 hydrochloride powder

Anhydrous, high-purity DMSO

Sterile, conical-bottom polypropylene tubes
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Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Determine the required mass: Using the batch-specific molecular weight (MW), calculate the

mass of L-368,899 hydrochloride needed to prepare the desired volume of a 100 mM stock

solution.

Formula: Mass (g) = 0.1 mol/L * Volume (L) * MW ( g/mol )

Example (for 1 mL of 100 mM stock with MW = 627.68 g/mol ): Mass = 0.1 * 0.001 *

627.68 = 0.06277 g (or 62.77 mg)

Weigh the compound: Carefully weigh the calculated amount of L-368,899 hydrochloride
powder and transfer it to a sterile polypropylene tube.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube. It is advisable to

use newly opened DMSO as it is hygroscopic, and water absorption can affect solubility[4]

[5].

Dissolve the compound: Tightly cap the tube and vortex thoroughly. If the compound does

not fully dissolve, sonicate the solution in a water bath for short intervals until it becomes

clear.

Aliquot and store: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile polypropylene tubes[4][6].

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years[4][5].

Protocol 2: Preparation of an Aqueous Stock Solution
This protocol is suitable for applications where DMSO is not tolerated. However, it is important

to be aware of the lower stability of aqueous solutions[2].
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Materials:

L-368,899 hydrochloride powder

Nuclease-free, sterile water

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath sonicator with temperature control

Sterile syringe filter (0.22 µm)

Procedure:

Determine the required mass: Calculate the mass of L-368,899 hydrochloride needed for

your desired concentration and volume. Note that the maximum solubility in water can be

lower than in DMSO[4][5].

Example (for 1 mL of 5 mg/mL stock): Weigh 5 mg of the compound.

Weigh the compound: Transfer the weighed powder to a sterile polypropylene tube.

Add water: Add the desired volume of sterile water to the tube.

Dissolve the compound: Vortex the solution vigorously. To aid dissolution, especially for

concentrations approaching the solubility limit, sonicate the tube in a water bath, gently

warming to no more than 60°C[4][5].

Sterilization: For use in cell-based assays, it is crucial to sterilize the solution. Pass the

aqueous solution through a 0.22 µm sterile syringe filter into a new sterile tube[4].

Use immediately: It is strongly recommended to use aqueous solutions of L-368,899
hydrochloride on the same day they are prepared, as their stability is limited[2]. Do not

store for long periods.

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the mechanism of action of L-368,899 and the workflow for

preparing stock solutions.
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Caption: Mechanism of action of L-368,899 as an oxytocin receptor antagonist.
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Caption: Workflow for preparing L-368,899 hydrochloride stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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